Cas no 1076-97-7 (1,4-Cyclohexanedicarboxylic Acid)

• Product Name: 1,4-Cyclohexanedicarboxylic Acid
• CAS No: 1076-97-7
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD00001465
• CID: 40685
• PubChem ID: 14106
• Update Time: 2026-05-14

1,4-Cyclohexanedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedicarboxylic Acid
• CHDA
• 1,4-Cyclohexanedicarboxylic acid((cis)- and trans- mixture)
• 1,4-Cyclohexanedicarboxylic Acid (cis- and trans- mixture)
• 1,4-chda-hp
• 1,4-Cyclohexanedicar
• 1,4-Cyclohexanedicarboxylic Acid, Mixture of Cis And Trans
• 1,4-cyclohexanedioic acid
• 1,4-Dicarboxycyclohexane
• 1,4-trans-cyclohexyldicarboxylic acid
• cis
• Cyclohexane-1,4-dicarboxylic
• cyclohexane-1,4-dicarboxylic acid
• hexahydroterephthalic acid
• hexahydro-terephthalicaci
• RARECHEM AL BO 1296
• Terephthalic acid,hexahydro
• trans cyclohexane-1,4-dicarboxylic acid
• trans-1,4-cyclohexanecarboxylic acid
• 1,4-CHDA
• TIMTEC-BB SBB008430
• 1, 4 - ring of adipic acid
• 1，4-Cyclohexanedicarboxylic acid(cis- and trans- mixture)

• MDL： MFCD00001465
• Inchi： 1S/C8H12O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： PXGZQGDTEZPERC-UHFFFAOYSA-N
• SMILES： O=C(O)C1CCC(CC1)C(O)=O
• BRN： 1870377

Computed Properties

• Exact Mass: 172.07400
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: The CIS trans mixture was white crystals
• Density: 1.2104 (rough estimate)
• Melting Point: 164-167 °C (lit.)
• Boiling Point: 262.49°C (rough estimate)
• Flash Point: 235℃
• Refractive Index: 1.4450 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 74.60000
• LogP: 0.96200
• Solubility: dissolve in water

1,4-Cyclohexanedicarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S36
• RTECS：GU9060000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,4-Cyclohexanedicarboxylic Acid

Introduction to 1,4-Cyclohexanedicarboxylic Acid (CAS No. 1076-97-7)

1,4-Cyclohexanedicarboxylic Acid, with the chemical formula C₈H₁₀O₄, is a significant dicarboxylic acid derivative widely recognized for its versatile applications in pharmaceuticals, materials science, and organic synthesis. This compound, identified by its CAS number 1076-97-7, has garnered considerable attention due to its unique structural properties and functional versatility, making it a valuable intermediate in the development of various high-value chemicals.

The molecular structure of 1,4-Cyclohexanedicarboxylic Acid features a cyclohexane ring substituted with two carboxyl groups at the 1 and 4 positions. This arrangement imparts a high degree of symmetry and stability to the molecule, which is advantageous in both synthetic chemistry and industrial applications. The presence of two carboxyl groups also allows for further functionalization, enabling the creation of a wide range of derivatives that exhibit diverse biological and chemical properties.

In recent years, 1,4-Cyclohexanedicarboxylic Acid has been extensively studied for its potential in pharmaceutical research. Its structural framework closely resembles that of naturally occurring amino acids, making it a promising candidate for the development of novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of various enzymatic pathways involved in metabolic disorders and inflammatory diseases. For instance, studies have demonstrated that certain analogs of 1,4-Cyclohexanedicarboxylic Acid exhibit inhibitory effects on enzymes such as COX-2 and LOX, which are implicated in pain and inflammation.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. The rigid cyclohexane ring and the presence of carboxyl groups make 1,4-Cyclohexanedicarboxylic Acid an excellent precursor for synthesizing polymers with tailored mechanical and thermal properties. These polymers find applications in coatings, adhesives, and specialty plastics where high performance is required. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in catalysis and as a ligand in coordination chemistry.

Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of 1,4-Cyclohexanedicarboxylic Acid. New catalytic processes have been developed that allow for efficient production of this compound from renewable feedstocks, aligning with global sustainability goals. These innovations not only improve the cost-effectiveness of 1,4-Cyclohexanedicarboxylic Acid but also reduce its environmental footprint.

The biological activity of derivatives of 1,4-Cyclohexanedicarboxylic Acid has been a focal point of research in medicinal chemistry. By modifying the substituents on the cyclohexane ring or introducing additional functional groups at the carboxyl positions, chemists can fine-tune the pharmacological properties of these compounds. For example, studies have shown that hydroxylated derivatives exhibit enhanced bioavailability and reduced toxicity compared to their parent compound. Such modifications are critical in optimizing drug candidates for clinical use.

The industrial significance of 1,4-Cyclohexanedicarboxylic Acid is underscored by its role as an intermediate in the production of various fine chemicals. Its derivatives are used in fragrances, dyes, and specialty solvents where specific chemical properties are essential. The compound's stability under a range of reaction conditions makes it a preferred choice for manufacturers seeking reliable intermediates for complex synthesis routes.

In conclusion,1,4-Cyclohexanedicarboxylic Acid (CAS No. 1076-97-7) is a multifaceted compound with broad applications across multiple industries. Its unique structural features and functional versatility make it indispensable in pharmaceutical development, materials science, and organic synthesis. As research continues to uncover new applications and synthetic pathways for this compound,1,4-Cyclohexanedicarboxylic Acid is poised to remain a cornerstone in industrial and academic chemistry for years to come.